Cas no 173909-84-7 (Benzamide, N-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]-)

• Product Name: Benzamide, N-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]-
• CAS No: 173909-84-7
• MF: C₁₆H₁₂ClNO₂
• MW: 285.724983215332
• CID: 1358855
• PubChem ID: 71353519
• Update Time: 2025-04-20

Benzamide, N-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]-
• N-[3-(4-chlorophenyl)prop-2-enoyl]benzamide
• DTXSID40778251
• N-[3-(4-Chlorophenyl)acryloyl]benzamide
• 173909-84-7

• Inchi： 1S/C16H12ClNO2/c17-14-9-6-12(7-10-14)8-11-15(19)18-16(20)13-4-2-1-3-5-13/h1-11H,(H,18,19,20)
• InChI Key： VNRIHAUGLQWODW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=CC(NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 285.05576
• Monoisotopic Mass: 285.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17